(3-Fluoropyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone

• IUPAC Name: (3-fluoropyridin-4-yl)-(4-prop-2-ynylpiperazin-1-yl)methanone
• InChI: InChI=1S/C13H14FN3O/c1-2-5-16-6-8-17(9-7-16)13(18)11-3-4-15-10-12(11)14/h1,3-4,10H,5-9H2
• InChI Key: GLYYPCASUDIMBH-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1CCN(CC1)C(=O)C2=C(C=NC=C2)F
• Molecular Formula: C13H14FN3O
• Molecular Weight: 247.27 g/mol

Description

This compound is a complex organic molecule that includes a fluoropyridinyl group and a propynylpiperazinyl group. Fluoropyridines are aromatic compounds where one or more hydrogen atoms attached to the pyridine ring are replaced by fluorine atoms. Piperazines are a class of organic compounds that contain a six-membered ring containing two nitrogen atoms at opposite positions in the ring.

Molecular Structure Analysis

The molecular structure of this compound would be complex due to the presence of multiple functional groups. The fluoropyridinyl group would contribute to the aromaticity of the compound, while the propynylpiperazinyl group would introduce a degree of polarity.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the fluoropyridinyl and propynylpiperazinyl groups. Fluoropyridines are generally less reactive than their chlorinated and brominated analogues due to the strong electron-withdrawing effect of the fluorine atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Fluoropyridines, for example, have interesting and unusual physical, chemical, and biological properties owing to the presence of the strong electron-withdrawing substituent(s) in the aromatic ring.

Mechanism of Action

The mechanism of action would depend on the specific application of this compound. For instance, fluoropyridines have found use in the development of pharmaceuticals and agrochemicals.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As a general rule, handling of fluorinated compounds should be done with care due to the potential toxicity of fluorine.

Future Directions

The future directions in the research and application of such a compound could be vast, given the wide range of applications of fluoropyridines and piperazines in various fields, including pharmaceuticals and agrochemicals.